Cas no 27240-57-9 (Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester)
27240-57-9 structure
Product Name:Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester
CAS No:27240-57-9
MF:C9H16O3S2
MW:236.351540565491
CID:1429613
PubChem ID:10857462
Update Time:2025-04-20
Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester
- tert-butyl 2-ethoxycarbothioylsulfanylacetate
- 27240-57-9
- AT26049
- PUWFWBUIBGCOIP-UHFFFAOYSA-N
- O-ethyl S-(tert-butoxycarbonyl)methyl dithiocarbonate
- tert-Butyl [(ethoxycarbonothioyl)sulfanyl]acetate
- t-butyl 2-(ethoxycarbonothioylthio)acetate
- TERT-BUTYL 2-((ETHOXYCARBONOTHIOYL)THIO)ACETATE
- DTXSID40446125
- SCHEMBL2445178
-
- Inchi: 1S/C9H16O3S2/c1-5-11-8(13)14-6-7(10)12-9(2,3)4/h5-6H2,1-4H3
- InChI Key: PUWFWBUIBGCOIP-UHFFFAOYSA-N
- SMILES: S(C(OCC)=S)CC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 236.05418
- Monoisotopic Mass: 236.05408672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- PSA: 35.53
Acetic acid, [(ethoxythioxomethyl)thio]-, 1,1-dimethylethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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